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Compound of Interest

Compound Name: C.l. Disperse orange 73

Cat. No.: B1345962

For researchers and professionals in drug development and material science, the selection of
appropriate dyes is critical for ensuring the stability, efficacy, and safety of their products. This
guide provides a detailed comparison of the performance characteristics of Disperse Orange
73, a monoazo dye, and the broader class of anthraquinone-based disperse dyes. This
analysis is based on available experimental data and standardized testing protocols to aid in
informed decision-making.

Chemical Identity and Structural Class

Disperse Orange 73 belongs to the single azo class of dyes, with the molecular formula
C24H21Ns04.[1] Azo dyes are characterized by the presence of one or more azo groups (-N=N-)
and represent a large and versatile category of synthetic colorants.

Anthraquinone dyes, in contrast, are derivatives of anthraquinone, a tricyclic aromatic ketone.
[2][3][4] Their chromophore is the anthraquinone core, and their color is modified by the
addition of various substituent groups.[2][3] They are renowned for their chemical stability and
are a significant class of disperse dyes.[2][5]

Performance Characteristics: A Comparative
Overview

The performance of a dye is evaluated based on its fastness properties, which indicate its
resistance to various environmental factors during processing and end-use. The key
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performance indicators include lightfastness, wash fastness, and thermal stability (sublimation
fastness).

Anthraquinone dyes are generally recognized for their exceptional stability, often exhibiting
superior lightfastness compared to some azo dyes.[2][6] However, advancements in azo dye
chemistry have led to the development of products with comparable high-performance
properties.

Table 1: Quantitative Comparison of Fastness Properties

Representative

. Disperse Orange . Test Standard
Performance Metric Anthraquinone .
73 (Azo Dye) (Typical)
Dyes
] 7 (for C.1. Disperse AATCC 16/ 1SO 105-
Lightfastness 6[3]
Blue 56) B02

4-5 (for C.I. Disperse AATCC 61 /1S0O 105-

Wash Fastness 5 (Staining)[3]
Blue 56) C06

4-5 (for C.I. Disperse AATCC 15/ 1S0 105-

Perspiration Fastness 5 (Staining)[3]
Blue 56) EO4

AATCC 117 /1SO
105-PO1

Sublimation Fastness Good Moderate to Good

Note: The data presented is compiled from various sources and may not be directly
comparable due to potential differences in experimental conditions, substrate, and specific dye
concentrations. The values for anthraquinone dyes are representative of the class and can vary
significantly between individual dyes.

Detailed Experimental Protocols

The evaluation of dye performance relies on standardized experimental procedures to ensure
reproducibility and comparability of results. The most commonly employed standards are
established by the American Association of Textile Chemists and Colorists (AATCC) and the
International Organization for Standardization (ISO).
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Lightfastness Testing (AATCC Test Method 16 / ISO 105-
B02)

This test determines the resistance of a dyed material to the fading effects of light. A specimen
of the dyed textile is exposed to a controlled artificial light source that simulates natural sunlight
for a specified period. The degree of fading is then assessed by comparing the exposed
sample to an unexposed control, using a standardized Blue Wool Scale (ranging from 1 to 8,
where 8 indicates the highest fastness).

Wash Fastness Testing (AATCC Test Method 61 / ISO
105-CO06)

This method evaluates the resistance of a dye to desorption and transfer to adjacent fabrics
during washing. A dyed specimen is laundered in contact with a multifiber test fabric under
controlled conditions of temperature, detergent, and mechanical agitation. The change in color
of the specimen and the degree of staining on the multifiber fabric are evaluated using the Gray
Scale for Color Change and the Gray Scale for Staining, respectively (rated from 1 to 5, where
5 represents no change or staining).

Thermal Stability (Sublimation Fastness) Testing
(AATCC Test Method 117 / ISO 105-P01)

This test assesses the resistance of a dye to sublimation, which is the transition of the dye from
a solid to a gaseous state upon heating. This is particularly important for disperse dyes applied
to polyester, as the dyeing and subsequent heat-setting processes involve high temperatures.
A dyed sample is heated in a specialized apparatus, and any color transfer to an adjacent
undyed fabric is evaluated using the Gray Scale for Staining.

Visualizing the Comparison and Experimental
Workflow

To better illustrate the logical flow of comparison and the experimental process, the following
diagrams are provided.
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Experimental Workflow for Fastness Testing
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Caption: Typical workflow for dye performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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